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Compound of Interest

Compound Name:
m-PEG8-ethoxycarbonyl-NHS

ester

Cat. No.: B8106491 Get Quote

Essential Safety and Handling Guide for m-
PEG8-ethoxycarbonyl-NHS Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of m-PEG8-ethoxycarbonyl-NHS ester. Following these procedures is essential to

ensure personal safety and maintain the integrity of your experiments.

Product Information and Storage
m-PEG8-ethoxycarbonyl-NHS ester is a polyethylene glycol (PEG)-based linker commonly

used in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug

Conjugates (ADCs).[1][2] The N-hydroxysuccinimide (NHS) ester functional group is highly

reactive towards primary amines. It is also moisture-sensitive, which necessitates careful

handling and storage to prevent hydrolysis and ensure reactivity.
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Property Information

Synonyms m-PEG8-NHS ester

Storage Temperature -20°C[3]

Shipping Temperature Ambient

Solubility Soluble in DMSO, DMF, and DCM[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety when handling m-PEG8-ethoxycarbonyl-NHS ester.

PPE Category Specific Requirements Rationale

Hand Protection

Double gloving with

chemotherapy-grade nitrile

gloves that meet ASTM D6978

standards.[4]

Protects against skin contact

and potential absorption. The

outer glove should be removed

immediately after handling the

compound.

Eye Protection
ANSI-approved safety goggles

or a full-face shield.[5]

Protects eyes from splashes

and airborne particles.

Body Protection

A disposable, low-permeability

laboratory coat with a solid

front, long sleeves, and tight-

fitting cuffs.[6]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. Use a

NIOSH-approved respirator if

there is a risk of aerosolization

or if handling large quantities.

Protects against inhalation of

the powder form of the

compound.
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Handling and Experimental Protocol
Adherence to the following step-by-step protocol is critical for both safety and experimental

success.

Preparation and Weighing
Work Area Preparation: All handling of the solid compound should be conducted in a certified

chemical fume hood to minimize inhalation exposure. The work surface should be clean and

free of any amine-containing buffers or contaminants.

Acclimatization: Before opening, allow the vial of m-PEG8-ethoxycarbonyl-NHS ester to
equilibrate to room temperature for at least 20 minutes. This prevents condensation of

atmospheric moisture inside the vial, which can hydrolyze the NHS ester.

Weighing: Tare a clean, dry microcentrifuge tube on an analytical balance. Quickly weigh the

desired amount of the compound and securely close the vial.

Storage of Unused Compound: Immediately purge the vial with an inert gas like argon or

nitrogen before sealing and returning it to -20°C storage.

Dissolution
Solvent Selection: Use an anhydrous, amine-free solvent such as Dimethyl Sulfoxide

(DMSO) or Dimethylformamide (DMF) for reconstitution.[7]

Reconstitution: Add the anhydrous solvent to the microcentrifuge tube containing the

weighed compound to achieve the desired stock solution concentration.

Mixing: Gently vortex or pipette the solution to ensure it is fully dissolved.

Immediate Use: The reconstituted m-PEG8-ethoxycarbonyl-NHS ester solution should be

used immediately in the conjugation reaction as the NHS ester is susceptible to hydrolysis in

the presence of water.

The following diagram outlines the recommended workflow for handling this compound:
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Preparation

Dissolution Storage

Prepare Fume Hood

Acclimatize Vial to RT

Weigh Compound

Add Anhydrous Solvent Purge with Inert Gas

Vortex to Dissolve

Use Immediately

Store at -20°C

Click to download full resolution via product page

Handling workflow for m-PEG8-ethoxycarbonyl-NHS ester.
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Exposure Type Procedure

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and plenty of

water.[8] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[8] Seek

immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting.[8] Rinse mouth with

water and seek immediate medical attention.[8]

Disposal Plan
All waste materials, including empty vials, used pipette tips, and contaminated gloves, should

be considered chemical waste.

Solid Waste: Collect all solid waste, including unused compound and contaminated

disposables, in a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Collect any unused solutions in a labeled, sealed container for hazardous

chemical waste. Do not pour down the drain.[8]

Disposal: Arrange for the disposal of all chemical waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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